Cas no 121748-25-2 (3H,7H-Benzo[c]pyrano[3,2-h]xanthen-7-one,8,9-dihydro-6,10,11,13-tetrahydroxy-3,3-dimethyl-9-(1-methylethenyl)-)

• Product Name: 3H,7H-Benzo[c]pyrano[3,2-h]xanthen-7-one,8,9-dihydro-6,10,11,13-tetrahydroxy-3,3-dimethyl-9-(1-methylethenyl)-
• CAS No: 121748-25-2
• Molecular Formula: C₂₅H₂₂O₇
• Molecular Weight: 434.43798
• CID: 139754
• PubChem ID: 10071572

3H,7H-Benzo[c]pyrano[3,2-h]xanthen-7-one,8,9-dihydro-6,10,11,13-tetrahydroxy-3,3-dimethyl-9-(1-methylethenyl)- Properties

Names and Identifiers

• 3H,7H-Benzo[c]pyrano[3,2-h]xanthen-7-one,8,9-dihydro-6,10,11,13-tetrahydroxy-3,3-dimethyl-9-(1-methylethenyl)-
• Artobiloxanthone
• 11,18,19,21-tetrahydroxy-7,7-dimethyl-16-prop-1-en-2-yl-2,8-dioxapentacyclo[12.8.0.03,12.04,9.017,22]docosa-1(14),3(12),4(9),5,10,17(22),18,20-octaen-13-one
• Artobiloxanthoe
• 8,9-Dihydro-6,10,11,13-tetrahydroxy-3,3-dimethyl-9-(1-methylethenyl)-3H,7H-benzo[c]pyrano[3,2-h]xanthen-7-one, 9CI
• 121748-25-2
• DTXSID001316834
• CHEBI:172673
• (16R)-11,18,19,21-tetrahydroxy-7,7-dimethyl-16-prop-1-en-2-yl-2,8-dioxapentacyclo[12.8.0.03,12.04,9.017,22]docosa-1(14),3(12),4(9),5,10,17(22),18,20-octaen-13-one
• CHEMBL1099162
• BDBM50317859
• 8,9-Dihydro-6,10,11,13-tetrahydroxy-3,3-dimethyl-9-(1-methylethenyl)-3H,7H-benzo[c]pyrano[3,2-h]xanthen-7-one

• InChIKey： ZIYAGIMFLYOZDS-GFCCVEGCSA-N
• Inchi： InChI=1S/C25H22O7/c1-10(2)12-7-13-21(29)20-15(27)9-17-11(5-6-25(3,4)32-17)23(20)31-24(13)19-14(26)8-16(28)22(30)18(12)19/h5-6,8-9,12,26-28,30H,1,7H2,2-4H3/t12-/m1/s1
• SMILES： CC([C@H]1CC2C(C3=C(O)C=C4OC(C=CC4=C3OC=2C2=C(C=C(C(O)=C12)O)O)(C)C)=O)=C

Computed Properties

• Exact Mass: 434.13656
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 434.13655304g/mol
• Heavy Atom Count: 32
• Complexity: 889
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 116.45